Cas no 2680684-06-2 (benzyl N-(5-bromopyridin-3-yl)-N-methylcarbamate)

• Product Name: benzyl N-(5-bromopyridin-3-yl)-N-methylcarbamate
• CAS No: 2680684-06-2
• MF: C₁₄H₁₃BrN₂O₂
• MW: 321.169222593308
• CID: 5887344
• PubChem ID: 165935478
• Update Time: 2025-06-15

benzyl N-(5-bromopyridin-3-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-bromopyridin-3-yl)-N-methylcarbamate
• 2680684-06-2
• EN300-7057261

• Inchi： 1S/C14H13BrN2O2/c1-17(13-7-12(15)8-16-9-13)14(18)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： OFFBXICWQVTJIM-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)N(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.01604g/mol
• Monoisotopic Mass: 320.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Additional information on benzyl N-(5-bromopyridin-3-yl)-N-methylcarbamate

Professional Introduction to Benzyl N-(5-bromopyridin-3-yl)-N-methylcarbamate (CAS No. 2680684-06-2)

Benzyl N-(5-bromopyridin-3-yl)-N-methylcarbamate, a compound with the chemical identifier CAS No. 2680684-06-2, represents a significant advancement in the realm of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic biology. The molecular structure of this compound incorporates a benzyl moiety linked to a carbamate group, which is further connected to a 5-bromopyridin-3-yl substituent. This configuration not only imparts distinct chemical properties but also opens up avenues for diverse biological activities.

The benzyl group, known for its stability and ease of functionalization, plays a crucial role in modulating the reactivity and solubility of the compound. In contrast, the carbamate moiety is a versatile functional group that has been extensively studied for its role in bioactive molecules. Its ability to form hydrogen bonds and interact with biological targets makes it an attractive feature for drug design. The presence of the 5-bromopyridin-3-yl group adds another layer of complexity, introducing potential sites for further chemical modification and biological interaction.

Recent studies have highlighted the importance of brominated pyridine derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, anti-inflammatory agents, and central nervous system (CNS) drugs. The bromine atom in the 5-bromopyridin-3-yl moiety enhances the lipophilicity of the molecule, facilitating better membrane penetration and cellular uptake. This property is particularly valuable in designing drugs that require targeted delivery to specific cellular compartments.

In the context of drug discovery, Benzyl N-(5-bromopyridin-3-yl)-N-methylcarbamate has been explored as a key intermediate in synthesizing more complex pharmacophores. Its structural features make it an excellent candidate for further derivatization, allowing chemists to fine-tune its biological activity. For instance, modifications at the benzyl or carbamate positions can lead to compounds with enhanced potency or selectivity against specific biological targets.

The compound's potential applications extend beyond traditional pharmaceuticals. In agrochemical research, derivatives of this compound have been investigated for their herbicidal and pesticidal properties. The combination of a brominated pyridine core with a carbamate group provides a scaffold that can be easily modified to target various biological pathways in pests or weeds.

From a synthetic chemistry perspective, Benzyl N-(5-bromopyridin-3-yl)-N-methylcarbamate exemplifies the elegance of multi-step organic synthesis. The synthesis involves strategic bond formations between the benzyl group, carbamate moiety, and 5-bromopyridin-3-yl substituent, showcasing the expertise required in modern organic synthesis techniques. Advances in catalytic methods and green chemistry principles have further refined the synthesis of such complex molecules, making them more accessible and environmentally sustainable.

The pharmacological profile of Benzyl N-(5-bromopyridin-3-yl)-N-methylcarbamate is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. These findings underscore the importance of exploring novel molecular architectures in drug discovery pipelines.

In conclusion, Benzyl N-(5-bromopyridin-3-yl)-N-methylcarbamate (CAS No. 2680684-06-2) stands as a testament to the ongoing innovation in chemical biology and medicinal chemistry. Its unique structural features and potential applications make it a valuable asset in both academic research and industrial drug development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in addressing complex therapeutic challenges.